Cas no 1341098-73-4 (4-{(3-bromophenyl)methylamino}butan-2-ol)

• Product Name: 4-{(3-bromophenyl)methylamino}butan-2-ol
• CAS No: 1341098-73-4
• MF: C₁₁H₁₆BrNO
• MW: 258.154842376709
• CID: 5149410
• PubChem ID: 64202117
• Update Time: 2025-10-23

4-{(3-bromophenyl)methylamino}butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-{[(3-bromophenyl)methyl]amino}butan-2-ol
• 4-((3-Bromobenzyl)amino)butan-2-ol
• 2-Butanol, 4-[[(3-bromophenyl)methyl]amino]-
• 4-{(3-bromophenyl)methylamino}butan-2-ol

• Inchi： 1S/C11H16BrNO/c1-9(14)5-6-13-8-10-3-2-4-11(12)7-10/h2-4,7,9,13-14H,5-6,8H2,1H3
• InChI Key： BRFUPPPZRKBTMF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CNCCC(C)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 154
• XLogP3: 2.1
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-{(3-bromophenyl)methylamino}butan-2-ol

4-{(3-bromophenyl)methylamino}butan-2-ol (CAS No. 1341098-73-4)

4-{(3-bromophenyl)methylamino}butan-2-ol is a versatile organic compound with the CAS registry number 1341098-73-4. This compound belongs to the class of secondary alcohols and features a unique combination of functional groups, making it a valuable intermediate in organic synthesis and drug development. The molecule consists of a butanediol backbone with a bromophenylmethylamino substituent, which introduces both electronic and steric effects that can be exploited in various chemical reactions.

The synthesis of 4-{(3-bromophenyl)methylamino}butan-2-ol typically involves multi-step processes, including nucleophilic substitution, amine alkylation, and reduction reactions. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically enriched versions of this compound, which are highly desirable for pharmacological studies. The presence of the bromine atom in the aromatic ring provides an additional site for further functionalization, such as Suzuki-Miyaura coupling or other cross-coupling reactions, allowing for the construction of more complex molecular architectures.

One of the most promising applications of 4-{(3-bromophenyl)methylamino}butan-2-ol lies in its use as a building block for bioactive molecules. Researchers have explored its potential as a precursor for kinase inhibitors, where the amino alcohol functionality can serve as a hinge-binding motif. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against tyrosine kinases, which are key targets in cancer therapy. Additionally, the compound's ability to form hydrogen bonds and its moderate lipophilicity make it an attractive candidate for modulating protein-protein interactions.

In terms of pharmacokinetics, 4-{(3-bromophenyl)methylamino}butan-2-ol has been evaluated for its absorption, distribution, metabolism, and excretion (ADME) properties. Preclinical studies indicate that the compound has reasonable bioavailability when administered orally, though its metabolic stability remains a focus of ongoing research. Efforts are being made to optimize its pharmacokinetic profile through structural modifications, such as altering the substituents on the phenyl ring or modifying the alcohol group to enhance solubility and reduce clearance rates.

The stereochemistry of 4-{(3-bromophenyl)methylamino}butan-2-ol plays a critical role in its biological activity. Enantiomeric excess (ee) has been shown to significantly influence both potency and selectivity in vitro. For example, one enantiomer may exhibit superior inhibitory activity against a specific enzyme compared to its mirror image. This highlights the importance of chiral resolution techniques in the preparation of this compound for therapeutic applications.

From an environmental standpoint, 4-{(3-bromophenyl)methylamino}butan-2-ol has been assessed for its biodegradability and ecotoxicological effects. Initial studies suggest that it is not inherently toxic to aquatic organisms at concentrations relevant to industrial discharges; however, further testing is required to fully understand its impact on ecosystems. Regulatory agencies are increasingly emphasizing green chemistry principles in drug development, and compounds like this one are being designed with sustainability in mind.

In conclusion, 4-{(3-bromophenyl)methylamino}butan-2-ol (CAS No. 1341098-73-4) is a multifaceted organic compound with significant potential in pharmaceutical research and organic synthesis. Its unique structure enables diverse applications ranging from enzyme inhibition to material science. As research continues to uncover new synthetic pathways and biological functions for this compound, it is poised to play an increasingly important role in advancing modern medicine.